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Compound of Interest

Compound Name: Oxazole-4-carboximidamide

Cat. No.: B15246517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

The oxazole scaffold is a prominent heterocyclic motif in medicinal chemistry, valued for its

presence in numerous biologically active compounds. This technical guide focuses on oxazole-
4-carboximidamide, a specific derivative that has garnered interest due to the

pharmacological potential of the oxazole ring system. While direct experimental data for

oxazole-4-carboximidamide is limited in publicly available literature, this document provides a

comprehensive overview of its nomenclature, predicted properties, and a plausible synthetic

route based on established chemical principles. Furthermore, this guide details the properties

and synthesis of the closely related and well-documented analog, oxazole-4-carboxamide,

offering a valuable point of reference for researchers in the field.

Nomenclature and Synonyms
The systematic IUPAC name for the target compound is oxazole-4-carboximidamide. To be

more precise regarding the position of the heteroatoms, it can also be named 1,3-oxazole-4-
carboximidamide.

Due to the limited literature on this specific compound, there are no widely recognized

synonyms. However, based on systematic naming conventions, a potential alternative name

could be 4-(amino(imino)methyl)oxazole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15246517?utm_src=pdf-interest
https://www.benchchem.com/product/b15246517?utm_src=pdf-body
https://www.benchchem.com/product/b15246517?utm_src=pdf-body
https://www.benchchem.com/product/b15246517?utm_src=pdf-body
https://www.benchchem.com/product/b15246517?utm_src=pdf-body
https://www.benchchem.com/product/b15246517?utm_src=pdf-body
https://www.benchchem.com/product/b15246517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15246517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For the closely related and more extensively studied analog, the nomenclature is as follows:

Compound Name IUPAC Name Synonyms CAS Number

Oxazole-4-

carboxamide

1,3-oxazole-4-

carboxamide

4-

Oxazolecarboxamide
23012-15-9[1]

Physicochemical Properties
Quantitative data for oxazole-4-carboximidamide is not readily available. However, the

properties of oxazole-4-carboxamide are well-documented and presented below for

comparative purposes.

Property Value for Oxazole-4-carboxamide

Molecular Formula C4H4N2O2

Molecular Weight 112.09 g/mol [2]

Boiling Point 339.1 °C at 760 mmHg[1]

Physical Form Solid[1]

Purity 98%[1]

Storage Temperature Room Temperature[1]

Proposed Synthesis of Oxazole-4-carboximidamide
A plausible synthetic pathway for oxazole-4-carboximidamide can be conceptualized starting

from the corresponding nitrile, oxazole-4-carbonitrile. The Pinner reaction provides a classic

and effective method for converting nitriles into imidates, which can then be treated with

ammonia to yield the desired carboximidamide.

A proposed workflow for this synthesis is illustrated in the following diagram:
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Step 1: Pinner Reaction

Step 2: Amination

Oxazole-4-carbonitrile

Ethyl oxazole-4-carboximidate hydrochloride

Ethanol, HCl (gas)

Oxazole-4-carboximidamide

Ammonia

Click to download full resolution via product page

Caption: Proposed synthesis of oxazole-4-carboximidamide.

Experimental Protocols
While a specific protocol for oxazole-4-carboximidamide is not available, a general procedure

for the key step, the Pinner reaction, is provided below. This can be adapted from the synthesis

of similar amidines.[3][4]

General Protocol for Pinner Reaction and Amination:

Formation of the Imidate (Pinner Salt):

Dry, gaseous hydrogen chloride is bubbled through a solution of oxazole-4-carbonitrile in

anhydrous ethanol at a low temperature (typically 0 °C).

The reaction is stirred at this temperature until the formation of a precipitate (the imidate

hydrochloride salt) is complete.

The resulting Pinner salt is then isolated by filtration and washed with anhydrous ether.
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Formation of the Carboximidamide:

The isolated imidate hydrochloride is suspended in a solution of ammonia in an

appropriate solvent (e.g., ethanol).

The reaction mixture is stirred, typically at room temperature, until the conversion to the

carboximidamide is complete.

The final product can be isolated and purified using standard techniques such as

crystallization or chromatography.

Biological and Medicinal Context
The oxazole ring is a key structural component in a wide array of pharmacologically active

molecules.[5] Derivatives of oxazole have demonstrated a broad spectrum of biological

activities, including but not limited to:

Antimicrobial agents

Anticancer therapeutics

Anti-inflammatory drugs

Antidiabetic compounds

The interest in synthesizing novel oxazole derivatives like oxazole-4-carboximidamide stems

from the potential to discover new therapeutic agents with improved efficacy and novel

mechanisms of action. The carboximidamide functional group, in particular, is known to be a

bioisostere of amides and can participate in hydrogen bonding interactions with biological

targets, potentially enhancing binding affinity and pharmacological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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